N-(6-methylbenzo[d]thiazol-2-yl)-2-((1-(4-methylpiperazin-1-yl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-[[1-(4-methylpiperazin-1-yl)-2-oxo-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H28N6O2S2/c1-15-7-8-17-19(13-15)33-22(24-17)25-20(30)14-32-21-16-5-3-4-6-18(16)29(23(31)26-21)28-11-9-27(2)10-12-28/h7-8,13H,3-6,9-12,14H2,1-2H3,(H,24,25,30)
• InChI Key: KIGZZUJXIIVPPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC(=O)N(C4=C3CCCC4)N5CCN(CC5)C
• Molecular Formula: C23H28N6O2S2
• Molecular Weight: 484.6 g/mol
• CAS No.: 899756-04-8

Description

N-(6-methylbenzo[d]thiazol-2-yl)-2-((1-(4-methylpiperazin-1-yl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H28N6O2S2 and its molecular weight is 484.64. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

A series of derivatives related to N-(6-methylbenzo[d]thiazol-2-yl)-2-((1-(4-methylpiperazin-1-yl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide have been synthesized and evaluated for their antibacterial activity against various bacterial strains such as S. aureus, E. coli, P. vulgaris, and K. pneumoniae. These compounds were characterized by elemental and spectral analysis, including IR, 1H NMR, and Mass spectroscopy (Singh et al., 2010).

Novel Derivatives Synthesis

Further research led to the synthesis of new derivatives featuring the core structure of this compound. These derivatives were developed through a multi-step process starting from anthranilic acid and aryl isothiocyanates. The structures of these derivatives were confirmed through IR, 1H-NMR, 13C-NMR, and HR-MS spectra, showcasing a range of yields and proposing varied applications in scientific research (Nguyen et al., 2022).

Antibacterial Agents Development

Another set of novel N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives containing quinoline linkage were synthesized and assessed for their antibacterial activity. These compounds showed a broad spectrum of activity against Gram-positive and Gram-negative bacteria, indicating their potential as potent antibacterial agents. The structural characterization and the in-vitro antibacterial activity results highlighted the significant biomedical applications of these compounds (Bhoi et al., 2015).